Cas no 946267-89-6 (N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide)

• Product Name: N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide
• CAS No: 946267-89-6
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 5933187
• PubChem ID: 16885799
• Update Time: 2025-10-28

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide
• 946267-89-6
• VU0628899-1
• N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)butanamide
• N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]butanamide
• N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)butyramide
• F5014-0003
• AKOS024489047

• Inchi： 1S/C17H18N4O2/c1-3-5-16(22)18-13-7-4-6-12(10-13)14-11-21-15(19-14)8-9-17(20-21)23-2/h4,6-11H,3,5H2,1-2H3,(H,18,22)
• InChI Key： XYKQOJPUCBWUST-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NC(=CN2N=1)C1=CC=CC(=C1)NC(CCC)=O

Computed Properties

• Exact Mass: 310.14297583g/mol
• Monoisotopic Mass: 310.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide

Introduction to N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide (CAS No. 946267-89-6)

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide, a compound with the CAS number 946267-89-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly its 6-methoxyimidazo1,2-bpyridazin-2-ylphenyl moiety, make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide is characterized by a butanamide group attached to a phenyl ring, which is further substituted with a 6-methoxyimidazo1,2-bpyridazin-2-yl group. This specific arrangement of functional groups contributes to the molecule's distinct pharmacological properties. The presence of the imidazo1,2-bpyridazine core is particularly noteworthy, as this scaffold has been extensively studied for its biological activity.

In recent years, there has been a growing interest in imidazo1,2-bpyridazine derivatives due to their demonstrated efficacy in various pharmacological assays. These compounds have shown potential in inhibiting enzymes and receptors involved in inflammatory processes, making them attractive candidates for the development of anti-inflammatory drugs. Additionally, some derivatives have exhibited antiviral and anticancer properties, further highlighting the therapeutic relevance of this chemical class.

The synthesis of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 6-methoxy group into the imidazo1,2-bpyridazine ring enhances the molecule's solubility and bioavailability, which are critical factors for its pharmacological activity. Furthermore, the butanamide moiety at the terminal position contributes to the compound's stability and metabolic profile.

Recent studies have begun to explore the pharmacokinetic properties of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are particularly encouraging as they indicate that the molecule may be suitable for oral administration, which would enhance patient compliance and reduce dosing frequency.

The biological activity of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide has been evaluated in several in vitro and in vivo models. Initial studies have shown that this compound interacts with specific targets involved in inflammation and pain pathways. For instance, it has demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. These results are consistent with the known anti-inflammatory properties of imidazo1,2-bpyridazine derivatives.

Moreover, the compound has shown potential in preclinical models of pain management. Its ability to modulate pain signaling pathways suggests that it may be effective in treating chronic pain conditions. This is particularly relevant given the increasing prevalence of chronic pain disorders worldwide and the limitations associated with existing analgesic therapies.

The therapeutic potential of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide extends beyond anti-inflammatory and analgesic applications. Emerging evidence suggests that this compound may also exhibit neuroprotective effects. In particular, studies have indicated that it can protect against neuronal damage caused by oxidative stress and excitotoxicity. These findings are intriguing given the role of oxidative stress in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of interest is the potential use of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide in cancer therapy. Preclinical studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. For example, it has been observed to suppress the activity of tyrosine kinases and other enzymes that promote cancer cell proliferation.

The development of new anticancer agents is crucial due to the limitations associated with current treatments such as chemotherapy and radiation therapy. N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide represents a promising lead compound that could potentially overcome these limitations through its unique mechanism of action.

In conclusion, N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)butanamide (CAS No. 946267-89-6) is a versatile compound with significant therapeutic potential. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation in various disease areas including inflammation, pain management, neuroprotection, and cancer therapy. As research continues to uncover new applications for this molecule，it is likely to play an important role in future pharmaceutical developments.